Cas no 116263-39-9 (Tetrabutylammonium bibenzoate)

• Product Name: Tetrabutylammonium bibenzoate
• CAS No: 116263-39-9
• MF: C₃₀H₄₇NO₄
• MW: 485.698489427567
• CID: 1058774
• PubChem ID: 11081419
• Update Time: 2025-11-02

Tetrabutylammonium bibenzoate Chemical and Physical Properties

Names and Identifiers

• Tetrabutylammonium bibenzoate
• Tetrabutylammonium b
• benzoic acid,tetrabutylazanium,benzoate
• Bioxyanion
• N,N,N-Tributyl-1-butanaMiniuM Bibenzoate
• 116263-39-9
• J-003410
• tbabb
• tetrabutyl ammonium bibenzoate
• benzoic acid;tetrabutylazanium;benzoate
• N,N,N-Tributyl-1-butanaminium Bibenzoate; Bioxyanion
• SCHEMBL8579570
• DTXSID90454492
• YZLNBROSTQFHOC-UHFFFAOYSA-M

• Inchi： 1S/C16H36N.2C7H6O2/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;2*8-7(9)6-4-2-1-3-5-6/h5-16H2,1-4H3;2*1-5H,(H,8,9)/q+1;;/p-1
• InChI Key： YZLNBROSTQFHOC-UHFFFAOYSA-M
• SMILES： OC(C1C=CC=CC=1)=O.[O-]C(C1C=CC=CC=1)=O.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 485.35100
• Monoisotopic Mass: 485.35050898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 318
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.43000
• LogP: 6.43850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Tetrabutylammonium bibenzoate

Exploring the Properties and Applications of Tetrabutylammonium Bibenzoate (CAS No. 116263-39-9)

Tetrabutylammonium bibenzoate (CAS No. 116263-39-9) is a quaternary ammonium salt that has garnered significant attention in both academic research and industrial applications. Known for its unique chemical properties, this compound is widely used as a phase-transfer catalyst, ionic liquid, and electrolyte additive. Its molecular structure, featuring a tetrabutylammonium cation paired with a bibenzoate anion, provides exceptional solubility in organic solvents, making it a versatile reagent in synthetic chemistry.

One of the most notable applications of Tetrabutylammonium bibenzoate is its role in green chemistry. As industries increasingly focus on sustainable practices, this compound has emerged as a key player in catalytic reactions that minimize waste and reduce energy consumption. Researchers are particularly interested in its ability to facilitate solvent-free reactions, aligning with the global push toward eco-friendly manufacturing processes. This aligns with trending searches like "sustainable catalysts" and "green chemistry solutions," which are highly relevant in today's scientific community.

The compound's utility extends to the field of electrochemical applications. With the rise of energy storage technologies, such as lithium-ion batteries and supercapacitors, Tetrabutylammonium bibenzoate has been explored as an electrolyte additive to enhance conductivity and stability. This makes it a topic of interest for queries like "advanced battery materials" and "electrolyte innovations," which are frequently searched in relation to renewable energy solutions.

In addition to its industrial uses, Tetrabutylammonium bibenzoate is also valuable in academic research. Its role in organic synthesis and mechanistic studies has been widely documented, particularly in reactions involving anion activation and molecular recognition. Scientists often search for "quaternary ammonium salts in synthesis" or "phase-transfer catalysis mechanisms," highlighting the compound's relevance in cutting-edge research.

The market for Tetrabutylammonium bibenzoate is expected to grow, driven by its diverse applications and the increasing demand for high-performance chemicals. Suppliers and manufacturers are focusing on purity optimization and scalable production methods to meet the needs of industries ranging from pharmaceuticals to materials science. Searches like "buy Tetrabutylammonium bibenzoate" and "CAS 116263-39-9 suppliers" reflect the commercial interest in this compound.

Safety and handling of Tetrabutylammonium bibenzoate are also critical considerations. While it is not classified as a hazardous material, proper storage and handling protocols are essential to maintain its stability. This aspect is often addressed in queries such as "safe handling of quaternary ammonium salts," ensuring that users have access to accurate and practical information.

In summary, Tetrabutylammonium bibenzoate (CAS No. 116263-39-9) is a multifaceted compound with significant applications in green chemistry, electrochemical systems, and synthetic organic chemistry. Its growing prominence in research and industry underscores its value as a high-performance chemical, making it a subject of ongoing interest and innovation. By addressing trending topics like sustainability and energy storage, this article aims to provide a comprehensive and SEO-optimized overview of this remarkable compound.